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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylbutynol, systematically known as 2-methyl-3-butyn-2-ol, is a versatile chemical

compound with significant applications across various industrial and scientific fields. It serves

as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty

chemicals.[1] Its unique structure, featuring both a hydroxyl group and a terminal alkyne,

imparts a distinct reactivity profile that is leveraged in numerous chemical transformations. This

guide provides a comprehensive overview of the core physicochemical properties of

methylbutynol, detailed experimental protocols for their determination, and logical workflows

relevant to its synthesis and analysis.

Chemical Identity and Structure
IUPAC Name: 2-Methyl-3-butyn-2-ol[2]

Synonyms: 3-Methyl-1-butyn-3-ol, Dimethyl ethynyl carbinol, MBY[1][3]

CAS Number: 115-19-5[1]

Molecular Formula: C₅H₈O[1]

Molecular Weight: 84.12 g/mol [1][3]
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Chemical Structure:

Physicochemical Properties
The key physicochemical properties of methylbutynol are summarized in the tables below for

easy reference and comparison.

Table 3.1: General Physicochemical Properties
Property Value Reference(s)

Physical State Colorless to straw yellow liquid [2][3]

Odor Aromatic, alcohol-like [1][4]

Melting Point 2.6 °C (36.7 °F) [3]

Boiling Point
104-105 °C (219.2-221 °F) at 1

atm
[1][3]

Density 0.868 g/mL at 25 °C [1][5]

Vapor Pressure 15 mm Hg at 20 °C [1][6]

Refractive Index (n²⁰/D) 1.420 [1]

Flash Point 25 °C (77 °F) Closed Cup [1][3]

Autoignition Temperature 350 °C (662 °F) [1][2]

Table 3.2: Solubility and Partitioning Properties
Property Value Reference(s)

Solubility in Water Miscible [1][2]

Solubility in Organic Solvents

Miscible with acetone,

benzene, carbon tetrachloride,

and petroleum ether

[1][6]

pKa 13.34 ± 0.29 (Predicted) [1][6]

LogP (Octanol/Water Partition

Coefficient)
0.318 at 20-25 °C [1]
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Experimental Protocols
This section provides detailed methodologies for the determination of key physicochemical

properties of methylbutynol, based on standard laboratory practices.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for determining the

boiling point of small liquid samples.

Apparatus:

Thiele tube

Thermometer (0-150 °C range)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat-resistant rubber band or thread

Bunsen burner or other heat source

Heating medium (e.g., mineral oil)

Stand and clamp

Procedure:

Fill the Thiele tube with a suitable heating medium (e.g., mineral oil) to a level just above the

side arm.

Add a small amount (approximately 0.5-1 mL) of methylbutynol to the small test tube.

Place the capillary tube, with its sealed end facing upwards, into the test tube containing the

methylbutynol.
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Attach the test tube to the thermometer using a rubber band or thread, ensuring the bottom

of the test tube is level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the sample is

immersed in the heating medium.

Gently heat the side arm of the Thiele tube with a small flame. The design of the tube will

ensure even heat distribution through convection currents.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. A pycnometer, a flask with a precise

volume, is used for accurate density measurements of liquids.

Apparatus:

Pycnometer (specific volume, e.g., 10 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.
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Weigh the empty, dry pycnometer with its stopper on an analytical balance and record the

mass (m₁).

Fill the pycnometer with distilled water of a known temperature and insert the stopper,

ensuring any excess water is expelled through the capillary.

Place the filled pycnometer in a constant temperature water bath set to a specific

temperature (e.g., 25 °C) to allow it to equilibrate.

Remove the pycnometer, carefully dry the exterior, and weigh it. Record the mass (m₂).

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with methylbutynol, and repeat steps 4 and 5 to obtain the mass of the

pycnometer filled with the sample (m₃).

Calculate the density of methylbutynol using the following formula: Density of

Methylbutynol = [(m₃ - m₁) / (m₂ - m₁)] * Density of Water at the measurement temperature

Determination of Solubility in Water
This protocol describes a qualitative and semi-quantitative method for determining the

miscibility of methylbutynol in water.

Apparatus:

Test tubes with stoppers

Graduated pipettes or burettes

Vortex mixer

Procedure:

Label a series of test tubes.

To the first test tube, add a known volume of methylbutynol (e.g., 1 mL).

Incrementally add a known volume of distilled water (e.g., 0.1 mL at a time) to the test tube.
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After each addition, stopper the test tube and vortex for 30 seconds.

Observe the mixture for any signs of phase separation (turbidity or formation of layers).

Continue adding water and observing. If no phase separation occurs after adding a

significant excess of water (e.g., 10 mL), the substance is considered miscible.

For a more quantitative assessment, different ratios of methylbutynol and water can be

prepared and observed for miscibility at a constant temperature.

Visualizations
Synthesis of Methylbutynol
The industrial synthesis of methylbutynol is typically achieved through the ethynylation of

acetone, a reaction between acetone and acetylene, often catalyzed by a base.

Acetone
(CH₃)₂C=O

Reaction VesselAcetylene
HC≡CH

Base Catalyst
(e.g., KOH)

Crude Methylbutynol
Mixture

Purification
(Distillation) Pure Methylbutynol

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of methylbutynol from acetone and acetylene.

Experimental Workflow for Boiling Point Determination
The following diagram illustrates the key steps in determining the boiling point of

methylbutynol using the Thiele tube method.
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Caption: Experimental workflow for determining the boiling point of methylbutynol.
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Spectroscopic Data
While detailed spectral analysis is beyond the scope of this guide, key spectroscopic data are

important for identification and characterization.

Infrared (IR) Spectroscopy: The IR spectrum of methylbutynol will show characteristic

peaks for the O-H stretch (broad, ~3300 cm⁻¹), the C≡C-H stretch (~3300 cm⁻¹, sharp), the

C≡C stretch (~2100 cm⁻¹, weak), and C-H stretches in the methyl groups (~2900-3000

cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will show a singlet for the acetylenic proton, a singlet for the hydroxyl proton

(position may vary with concentration and solvent), and a singlet for the two equivalent

methyl groups.

¹³C NMR: Will show distinct signals for the quaternary carbon attached to the hydroxyl

group, the two equivalent methyl carbons, and the two sp-hybridized carbons of the

alkyne.

Safety and Handling
Methylbutynol is a flammable liquid and vapor.[1] It can cause eye and skin irritation, and

vapor exposure may lead to respiratory tract irritation.[3] Appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this

chemical. It should be stored in a cool, well-ventilated area away from ignition sources.

Conclusion
This technical guide has provided a detailed overview of the essential physicochemical

properties of methylbutynol. The tabulated data, coupled with standardized experimental

protocols and illustrative workflows, offer a valuable resource for researchers, scientists, and

drug development professionals. A thorough understanding of these properties is fundamental

for the safe handling, effective application, and innovative development of methylbutynol in its

various scientific and industrial contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8815637?utm_src=pdf-custom-synthesis
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Survey_of_Chemistry_I_Labs/3%3A_Energy_and_Matter/3.2%3A_Lab_-_Density_of_Solids_and_Liquids
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b8815637#physicochemical-properties-of-methylbutynol
https://www.benchchem.com/product/b8815637#physicochemical-properties-of-methylbutynol
https://www.benchchem.com/product/b8815637#physicochemical-properties-of-methylbutynol
https://www.benchchem.com/product/b8815637#physicochemical-properties-of-methylbutynol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8815637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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